N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-4-(4-methoxyphenyl)butanohydrazide

• Molecular Formula: C26H27FN2O4
• Molecular Weight: 450.5 g/mol
• IUPAC Name: N-[(E)-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-4-(4-methoxyphenyl)butanamide
• InChI: InChI=1S/C26H27FN2O4/c1-31-23-13-8-19(9-14-23)4-3-5-26(30)29-28-17-21-10-15-24(25(16-21)32-2)33-18-20-6-11-22(27)12-7-20/h6-17H,3-5,18H2,1-2H3,(H,29,30)/b28-17+
• InChI Key: FCMDOEJMDIHGHR-OGLMXYFKSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CCCC(=O)N/N=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC
• SMILES: COC1=CC=C(C=C1)CCCC(=O)NN=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC

Description

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-4-(4-methoxyphenyl)butanohydrazide, also known as FMHM, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs.

Mechanism of Action

The mechanism of action of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-4-(4-methoxyphenyl)butanohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to a decrease in inflammation, cell proliferation, and cell death.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been shown to induce cell death in cancer cells by activating apoptotic pathways. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-4-(4-methoxyphenyl)butanohydrazide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has a high degree of selectivity for certain enzymes and proteins, making it a useful tool for studying specific cellular processes. However, this compound also has some limitations. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-4-(4-methoxyphenyl)butanohydrazide. One potential application is in the development of new drugs for the treatment of cancer and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, the synthesis of new analogs of this compound may lead to compounds with improved selectivity and efficacy.

Synthesis Methods

The synthesis of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-4-(4-methoxyphenyl)butanohydrazide involves the condensation of 4-[(4-fluorobenzyl)oxy]-3-methoxybenzaldehyde with 4-(4-methoxyphenyl)butanohydrazide in the presence of a catalyst. The resulting compound is then purified through various techniques to obtain a pure product.

Scientific Research Applications

N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-4-(4-methoxyphenyl)butanohydrazide has been extensively studied for its potential applications in various fields of science. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.